Cas no 2229207-02-5 (2-1-(thiophen-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(thiophen-2-yl)cyclobutylethan-1-amine
• CAS No: 2229207-02-5
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6092697
• PubChem ID: 165688385
• Update Time: 2025-10-16

2-1-(thiophen-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(thiophen-2-yl)cyclobutylethan-1-amine
• 2229207-02-5
• EN300-1832591
• 2-[1-(thiophen-2-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C10H15NS/c11-7-6-10(4-2-5-10)9-3-1-8-12-9/h1,3,8H,2,4-7,11H2
• InChI Key： ZMPOVRGCRKYSFX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-1-(thiophen-2-yl)cyclobutylethan-1-amine

Introduction to 2-1-(Thiophen-2-yl)cyclobutylethan-1-amine (CAS No. 2229207-02-5)

2-1-(Thiophen-2-yl)cyclobutylethan-1-amine, with the CAS number 2229207-02-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a cyclobutyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(thiophen-2-yl)cyclobutylethan-1-amine consists of a thiophene moiety, which is a five-membered aromatic heterocycle containing sulfur, and a cyclobutyl group, which is a four-carbon cyclic alkane. The combination of these structural elements imparts specific chemical and biological properties to the compound, making it an interesting subject for further investigation.

In recent years, the study of compounds with thiophene moieties has been extensively explored due to their diverse biological activities. Thiophene-containing molecules have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The cyclobutyl group, on the other hand, adds conformational rigidity to the molecule, which can influence its pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-1-(thiophen-2-yl)cyclobutylethan-1-amine typically involves multi-step reactions, including the formation of the thiophene ring and the introduction of the cyclobutyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the coupling of a thiophene derivative with a cyclobutyl-containing reagent using transition-metal catalysts.

In terms of biological activity, preliminary studies have indicated that 2-1-(thiophen-2-yl)cyclobutylethan-1-amine exhibits potent binding affinity to specific receptors and enzymes. For example, it has been shown to interact with serotonin receptors, which are involved in regulating mood and behavior. This interaction suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety.

Additionally, research has explored the potential of 2-1-(thiophen-2-yl)cyclobutylethan-1-amine as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in animal models, making it a promising candidate for further development as a pain management drug.

The pharmacokinetic profile of 2-1-(thiophen-2-yl)cyclobutylethan-1-amine has also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can be effectively delivered to its target site in the body and maintain sufficient plasma levels for therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(thiophen-2-yl)cyclobutylethan-1-amine. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-1-(thiophen-2-y)cyclobutylethan-1-amnine (CAS No. 2229207-02)-5 is a promising compound with unique structural features that offer potential therapeutic benefits. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used in various medical treatments.